Cas no 1780726-28-4 (tert-butyl N-(2-propylpiperidin-4-yl)methylcarbamate)

• Product Name: tert-butyl N-(2-propylpiperidin-4-yl)methylcarbamate
• CAS No: 1780726-28-4
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6329688
• PubChem ID: 84805354
• Update Time: 2025-11-03

tert-butyl N-(2-propylpiperidin-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-propylpiperidin-4-yl)methylcarbamate
• AKOS024240061
• 1780726-28-4
• tert-butyl N-[(2-propylpiperidin-4-yl)methyl]carbamate
• EN300-1178518

• Inchi： 1S/C14H28N2O2/c1-5-6-12-9-11(7-8-15-12)10-16-13(17)18-14(2,3)4/h11-12,15H,5-10H2,1-4H3,(H,16,17)
• InChI Key： DZTDIJAWKWJGBT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCNC(CCC)C1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-(2-propylpiperidin-4-yl)methylcarbamate

Research Brief on tert-Butyl N-(2-Propylpiperidin-4-yl)methylcarbamate (CAS: 1780726-28-4): Recent Advances and Applications

The compound tert-butyl N-(2-propylpiperidin-4-yl)methylcarbamate (CAS: 1780726-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This carbamate derivative, characterized by its piperidine scaffold and tert-butyl protecting group, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in the development of novel therapeutics, particularly in targeting neurological disorders and infectious diseases. The unique structural features of this compound, including its lipophilicity and stereochemical properties, make it a promising candidate for drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of tert-butyl N-(2-propylpiperidin-4-yl)methylcarbamate as a precursor in the synthesis of sigma-1 receptor modulators. The study demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for sigma-1 receptors, which are implicated in neuropathic pain and neurodegenerative diseases. The researchers employed a combination of molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further preclinical investigations.

Another notable application of tert-butyl N-(2-propylpiperidin-4-yl)methylcarbamate was reported in a recent patent (WO2023056321A1), where it was utilized as a key intermediate in the synthesis of antiviral agents. The patent disclosed novel derivatives of this compound that showed potent inhibitory activity against RNA viruses, including SARS-CoV-2. The structural modifications introduced at the piperidine ring enhanced the compound's bioavailability and metabolic stability, addressing some of the challenges associated with previous antiviral candidates.

From a synthetic chemistry perspective, tert-butyl N-(2-propylpiperidin-4-yl)methylcarbamate has been employed in asymmetric catalysis and chiral resolution processes. A 2022 study in Organic Letters detailed its use as a chiral auxiliary in the enantioselective synthesis of β-amino acids, which are critical building blocks for peptidomimetics and other bioactive compounds. The study highlighted the compound's ability to induce high enantiomeric excess (ee) in the final products, underscoring its utility in stereocontrolled synthesis.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and toxicological profiles of derivatives based on tert-butyl N-(2-propylpiperidin-4-yl)methylcarbamate. Future research directions may focus on structure-activity relationship (SAR) studies to identify analogs with improved therapeutic indices. Additionally, the integration of computational modeling and high-throughput screening could accelerate the discovery of novel applications for this compound in drug development.